Cas no 1326895-87-7 (6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline)

• Product Name: 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline
• CAS No: 1326895-87-7
• MF: C₂₆H₂₉ClN₄O₂
• MW: 464.987065076828
• CID: 5323195
• Update Time: 2025-11-02

6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• {6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]quinolin-3-yl}(morpholin-4-yl)methanone
• [6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]quinolin-3-yl]-morpholin-4-ylmethanone
• 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline
• STL128280
• (6-chloro-4-(4-(2,3-dimethylphenyl)piperazin-1-yl)quinolin-3-yl)(morpholino)methanone

• Inchi： 1S/C26H29ClN4O2/c1-18-4-3-5-24(19(18)2)29-8-10-30(11-9-29)25-21-16-20(27)6-7-23(21)28-17-22(25)26(32)31-12-14-33-15-13-31/h3-7,16-17H,8-15H2,1-2H3
• InChI Key： RHZGBFYJEAEVQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=CN=2)C(N1CCOCC1)=O)N1CCN(C2C=CC=C(C)C=2C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 667
• XLogP3: 4.3
• Topological Polar Surface Area: 48.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline

Comprehensive Guide to 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline (CAS No. 1326895-87-7)

The compound 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline (CAS No. 1326895-87-7) is a highly specialized quinoline derivative with significant potential in pharmaceutical research and development. This molecule combines a chloro-substituted quinoline core with a 2,3-dimethylphenylpiperazine moiety and a morpholine carbonyl group, making it a unique candidate for drug discovery. Its structural complexity and functional groups contribute to its diverse interactions with biological targets, particularly in the central nervous system.

Researchers are increasingly interested in 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline due to its potential applications in neurological disorders. The presence of both piperazine and morpholine rings suggests possible activity as a modulator of neurotransmitter systems, which aligns with current trends in developing novel treatments for conditions like anxiety, depression, and cognitive impairments. The compound's molecular weight of 449.94 g/mol and calculated LogP of 4.17 indicate favorable pharmacokinetic properties for central nervous system penetration.

The synthesis of CAS 1326895-87-7 typically involves multi-step organic reactions, starting with the functionalization of the quinoline scaffold. Key steps include the introduction of the chloro group at position 6, followed by coupling with the 2,3-dimethylphenylpiperazine fragment. The final morpholine-4-carbonyl moiety is usually installed through amide bond formation. Recent advances in flow chemistry have improved the efficiency of producing such complex molecules, addressing one of the most searched topics in modern synthetic chemistry - "how to optimize multi-step synthesis of drug-like compounds."

From a pharmacological perspective, the 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline structure shows promise due to its similarity to known bioactive compounds. The piperazine component is particularly noteworthy, as this motif appears in numerous FDA-approved drugs targeting GPCRs. Current research trends focus on "structure-activity relationships of piperazine-containing compounds," making this molecule highly relevant to contemporary medicinal chemistry investigations.

Analytical characterization of CAS 1326895-87-7 typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The growing demand for "high-purity research chemicals" in academic and industrial settings underscores the importance of rigorous quality control for specialized molecules like this quinoline derivative.

The stability profile of 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline has been investigated under various conditions. Storage recommendations typically suggest protection from light and moisture at controlled temperatures, reflecting common handling practices for sensitive organic compounds. These stability considerations address frequently searched questions about "proper storage of research chemicals" among laboratory professionals.

In the context of drug discovery, CAS 1326895-87-7 represents an interesting lead compound for structure-activity relationship studies. The presence of multiple modifiable sites allows for the generation of diverse analogs, facilitating investigations into "molecular optimization strategies" - a hot topic in current pharmaceutical research. The morpholine carbonyl group, in particular, offers opportunities for bioisosteric replacement, a technique widely discussed in medicinal chemistry forums.

Market availability of 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline is currently limited to specialized chemical suppliers catering to research institutions. The compound's niche application potential means it's typically produced in small quantities on demand, reflecting the broader trend toward "custom synthesis services" in the fine chemicals industry. Pricing information is often requested under search terms like "cost of rare research compounds," highlighting the specialized nature of this molecule.

Safety considerations for handling CAS 1326895-87-7 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with this material. These precautions align with the increasing emphasis on "laboratory safety best practices" in scientific communities worldwide.

Future research directions for 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline may explore its potential as a scaffold for developing novel therapeutic agents. The combination of its quinoline core with the piperazine and morpholine functionalities creates multiple possibilities for target engagement, particularly in neurological and psychiatric disorders - areas receiving significant attention in current biomedical research funding.

In summary, 6-chloro-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline (CAS No. 1326895-87-7) represents a fascinating example of modern medicinal chemistry. Its complex structure and potential biological activities make it a valuable subject for ongoing research, particularly in the context of developing new central nervous system therapeutics. As the field advances, this compound may serve as a key building block in the discovery of next-generation pharmaceutical agents.